Cas no 20500-27-0 (2,3,4,5-tetrahydro-1-benzothiepin-5-ol)

• Product Name: 2,3,4,5-tetrahydro-1-benzothiepin-5-ol
• CAS No: 20500-27-0
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• MDL: MFCD00090181
• CID: 909880
• PubChem ID: 345958
• Update Time: 2025-04-19

2,3,4,5-tetrahydro-1-benzothiepin-5-ol Chemical and Physical Properties

Names and Identifiers

• AE-641/30102038; 5-Hydroxy-2,3,4,5-tetrahydro-benzo< b> thiepin; 2,3,4,5-tetrahydro-benzo[b]thiepin-5-ol; MCULE-6399281369; AC1L83WQ; NSC403935; AKOS005067932; AC1Q7APE;
•  
• 2,3,4,5-tetrahydro-1-benzothiepin-5-ol
• CS-0270303
• 12P-655
• DTXSID60323404
• MFCD00090181
• 20500-27-0
• AKOS005067932
• NSC-403935
• AE-641/30102038
• 2,3,4,5-Tetrahydrobenzo[b]thiepin-5-ol
• EN300-295926
• NSC403935

• MDL： MFCD00090181
• Inchi： 1S/C10H12OS/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6,9,11H,3,5,7H2
• InChI Key： KAFZCUFUJCWFTO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(CCC1)O

Computed Properties

• Exact Mass: 180.06096
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins